Cas no 1805069-50-4 (4-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-3-methylpyridine)

• Product Name: 4-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-3-methylpyridine
• CAS No: 1805069-50-4
• MF: C₈H₈ClF₂NO
• MW: 207.605028152466
• CID: 4888081
• Update Time: 2025-07-21

4-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-3-methylpyridine

• Inchi： 1S/C8H8ClF2NO/c1-4-5(3-9)2-6(7(10)11)12-8(4)13/h2,7H,3H2,1H3,(H,12,13)
• InChI Key： DSQWTBUPPHWCBS-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(F)F)NC(C=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: 1.1
• Topological Polar Surface Area: 29.1

Additional information on 4-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-3-methylpyridine

4-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-3-methylpyridine (CAS No. 1805069-50-4): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

4-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-3-methylpyridine (CAS No. 1805069-50-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, often referred to by its systematic name, is a member of the pyridine family and possesses a chloromethyl, difluoromethyl, hydroxy, and methyl substituent. These functional groups contribute to its diverse chemical properties and potential applications in drug discovery and development.

The molecular structure of 4-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-3-methylpyridine is characterized by a pyridine ring with specific substituents at various positions. The chloromethyl group at the 4-position provides reactivity for further derivatization, while the difluoromethyl group at the 6-position imparts unique electronic and steric properties. The hydroxy group at the 2-position and the methyl group at the 3-position further enhance the compound's solubility and stability. These structural features make it an attractive candidate for various medicinal chemistry applications.

Recent studies have highlighted the potential of 4-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-3-methylpyridine in several therapeutic areas. One notable application is its use as a lead compound in the development of novel antiviral agents. Research has shown that this compound exhibits potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve interference with viral replication processes, making it a promising candidate for further optimization and clinical evaluation.

In addition to its antiviral properties, 4-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-3-methylpyridine has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The exact mechanism by which it exerts its anticancer effects is still under investigation, but preliminary data suggest that it may target key signaling pathways involved in cell proliferation and survival.

The physicochemical properties of 4-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-3-methylpyridine are also noteworthy. It has been reported to have good solubility in both aqueous and organic solvents, which facilitates its use in various experimental settings. Additionally, its stability under different conditions makes it suitable for long-term storage and handling. These properties are crucial for ensuring consistent results in both laboratory research and industrial applications.

The synthesis of 4-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-3-methylpyridine has been optimized through several synthetic routes, each offering advantages in terms of yield, purity, and scalability. One common approach involves the sequential introduction of functional groups onto a pyridine scaffold using well-established organic reactions such as nucleophilic substitution and electrophilic aromatic substitution. The choice of synthetic pathway depends on the specific requirements of the intended application, whether it be for small-scale laboratory synthesis or large-scale production.

In conclusion, 4-(Chloromethyl)-6-(difluoromethyl)-2-hydroxy-3-methylpyridine (CAS No. 1805069-50-4) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further research and development. Ongoing studies continue to explore its potential as an antiviral and anticancer agent, highlighting its significance in advancing therapeutic strategies for various diseases.